Cas no 2761761-87-7 (N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide)

N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide structure
2761761-87-7 structure
Product Name:N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide
CAS No:2761761-87-7
MF:C27H33N3O2
MW:431.569826841354
CID:5605411
Update Time:2024-02-02

N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide
    • Inchi: 1S/C27H33N3O2/c1-19-10-8-17-28-24(19)29-25(31)23(22-14-13-20-11-6-7-12-21(20)18-22)32-30-26(2,3)15-9-16-27(30,4)5/h6-8,10-14,17-18,23H,9,15-16H2,1-5H3,(H,28,29,31)
    • InChI Key: JRQHJMAQIFXWPD-UHFFFAOYSA-N
    • SMILES: C1=C2C(C=CC=C2)=CC=C1C(ON1C(C)(C)CCCC1(C)C)C(NC1=NC=CC=C1C)=O

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 12.63±0.70(Predicted)

N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide Production Method

Production Method 1

Reaction Conditions
1.1R:O2, C:Cu(OAc)2, S:ClCH2CH2Cl, 6 h, 80°C
2.1R:1-Benzotriazolol, R:EtN=C=N(CH2)3NMe2 •HCl, S:THF, overnight, 25°C
3.1R:Bu4N+ •HSO4-, C:Cu(OAc)2, S:MeCN, 6 h, 80°C
Reference
Copper-Catalyzed Transamidation of Unactivated Secondary Amides via C-H and C-N Bond Simultaneous Activations
By Lv, Cong et al, Journal of Organic Chemistry, 2023, 88(4), 2140-2157

N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide Raw materials

N-(3-Methyl-2-pyridinyl)-α-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-2-naphthaleneacetamide Preparation Products

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